Cas no 2171733-26-7 (1-(5-bromo-2-fluoropyrimidin-4-yl)azetidine-2-carboxamide)

• Product Name: 1-(5-bromo-2-fluoropyrimidin-4-yl)azetidine-2-carboxamide
• CAS No: 2171733-26-7
• MF: C₈H₈BrFN₄O
• MW: 275.077723503113
• CID: 6023630
• PubChem ID: 165506064
• Update Time: 2025-09-27

1-(5-bromo-2-fluoropyrimidin-4-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-fluoropyrimidin-4-yl)azetidine-2-carboxamide
• EN300-1282473
• 2171733-26-7

• Inchi： 1S/C8H8BrFN4O/c9-4-3-12-8(10)13-7(4)14-2-1-5(14)6(11)15/h3,5H,1-2H2,(H2,11,15)
• InChI Key： VGAZCBWUHBVJHC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1N1CCC1C(N)=O)F

Computed Properties

• Exact Mass: 273.98655g/mol
• Monoisotopic Mass: 273.98655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-(5-bromo-2-fluoropyrimidin-4-yl)azetidine-2-carboxamide

Comprehensive Guide to 1-(5-bromo-2-fluoropyrimidin-4-yl)azetidine-2-carboxamide (CAS No. 2171733-26-7)

1-(5-bromo-2-fluoropyrimidin-4-yl)azetidine-2-carboxamide is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. With the CAS number 2171733-26-7, this compound is recognized for its unique molecular structure, combining a pyrimidine core with an azetidine ring. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

The compound's structure features a 5-bromo-2-fluoropyrimidin-4-yl group attached to an azetidine-2-carboxamide moiety. This combination enhances its reactivity and binding affinity, making it a valuable intermediate in synthesizing more complex molecules. The presence of both bromine and fluorine atoms contributes to its electronic properties, which are crucial for interactions in biological systems.

In recent years, the demand for fluorinated pyrimidine derivatives has surged due to their role in developing kinase inhibitors and other therapeutic agents. 1-(5-bromo-2-fluoropyrimidin-4-yl)azetidine-2-carboxamide is no exception, as it is being explored for its potential in treating diseases like cancer and inflammatory disorders. Its azetidine component is particularly noteworthy, as this four-membered ring is increasingly used to improve the pharmacokinetic profiles of drug candidates.

From a synthetic chemistry perspective, the compound serves as a versatile building block. Researchers are leveraging its 5-bromo-2-fluoropyrimidine segment for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to create diverse libraries of bioactive molecules. The azetidine-2-carboxamide group further enhances its utility by providing a handle for additional functionalization.

The agrochemical industry is also showing interest in 1-(5-bromo-2-fluoropyrimidin-4-yl)azetidine-2-carboxamide, particularly in the development of novel pesticides and herbicides. The fluoropyrimidine scaffold is known for its ability to disrupt essential metabolic pathways in pests, offering a promising avenue for crop protection solutions. This dual applicability in pharmaceuticals and agrochemicals underscores the compound's versatility.

For researchers working with CAS 2171733-26-7, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry environment, protected from light and moisture. Analytical techniques like HPLC, NMR, and mass spectrometry are typically employed to verify its purity and structural integrity.

As the scientific community continues to explore fluorinated heterocycles, compounds like 1-(5-bromo-2-fluoropyrimidin-4-yl)azetidine-2-carboxamide are expected to play a pivotal role. Their ability to serve as precursors for more complex structures makes them indispensable in modern drug discovery pipelines. Future research may uncover additional applications, further solidifying their importance in synthetic and medicinal chemistry.

In conclusion, 1-(5-bromo-2-fluoropyrimidin-4-yl)azetidine-2-carboxamide (CAS No. 2171733-26-7) represents a fascinating intersection of chemistry and biology. Its unique structural features and broad applicability make it a compound of significant interest across multiple industries. Whether you're a medicinal chemist, an agrochemical researcher, or a synthetic organic chemist, understanding this compound's properties and potential is essential for advancing your work.